Cas no 2097863-81-3 (3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 2097863-81-3
• MF: C₁₇H₁₅ClN₄O₃S
• MW: 390.844001054764
• CID: 5467489
• Update Time: 2025-06-08

3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• 3-chloro-4-methoxy-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]benzenesulfonamide

• Inchi： 1S/C17H15ClN4O3S/c1-25-16-3-2-13(10-14(16)18)26(23,24)22-11-15-17(21-9-8-20-15)12-4-6-19-7-5-12/h2-10,22H,11H2,1H3
• InChI Key： FVEHPFYLRMITBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1C(C2C=CN=CC=2)=NC=CN=1)(=O)=O)OC

Computed Properties

• Exact Mass: 390.0553392 g/mol
• Monoisotopic Mass: 390.0553392 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 390.8
• XLogP3: 1.5
• Topological Polar Surface Area: 102

Additional information on 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 2097863-81-3)

The compound 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide, identified by its CAS No. 2097863-81-3, is a sulfonamide derivative with a unique molecular structure that combines a pyridine and pyrazine moiety. This structural complexity makes it a subject of interest in medicinal chemistry and drug discovery, particularly for its potential applications in targeting specific enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its pharmacokinetic properties and bioavailability, as these factors are critical for its development into therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in treating various conditions. The 3-chloro-4-methoxy substitution in this compound enhances its electrophilic character, which could improve its binding affinity to biological targets. Additionally, the pyridin-4-yl and pyrazin-2-yl groups contribute to its hydrogen-bonding capacity, a feature often leveraged in rational drug design. These attributes align with current trends in precision medicine, where molecular specificity is paramount.

The synthesis of 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide involves multi-step organic reactions, including nucleophilic substitution and cross-coupling techniques. Its CAS No. 2097863-81-3 serves as a unique identifier in chemical databases, facilitating research reproducibility. Given the growing interest in heterocyclic compounds, this molecule is frequently discussed in forums focusing on structure-activity relationships (SAR) and lead optimization.

From an industrial perspective, the compound’s stability under varying pH conditions and thermal properties are under investigation. These studies are crucial for scaling up production while maintaining chemical integrity. Moreover, its potential as a scaffold for fragment-based drug discovery has attracted attention in pharmaceutical R&D, especially for diseases requiring targeted therapies.

Environmental and regulatory compliance aspects of 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide are also being evaluated. With increasing emphasis on green chemistry, researchers are exploring solvent-free synthesis methods to reduce waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3-chloro-4-methoxy-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 2097863-81-3) represents a promising candidate in modern drug development. Its multifaceted applications—from enzyme inhibition to material science—highlight its relevance in addressing contemporary healthcare challenges. Future research will likely focus on optimizing its therapeutic index and expanding its utility in personalized medicine.